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Compound of Interest

Compound Name: Dihydroxytartaric acid

Cat. No.: B1585207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dihydroxytartaric acid, covering its

historical discovery, physicochemical properties, and synthesis. It details the seminal Fenton

reaction, which led to its discovery, and provides generalized experimental protocols and

reaction mechanisms for its preparation.

Discovery and History
The discovery of dihydroxytartaric acid is intrinsically linked to the development of one of the

most powerful oxidation systems in chemistry. In 1876, Henry John Horstman Fenton reported

that tartaric acid could be oxidized by hydrogen peroxide when ferrous iron (Fe(II)) was

present.[1][2] This work was described in greater detail in subsequent papers in the 1890s.[3]

[4] This deceptively simple combination of hydrogen peroxide and an iron catalyst, now

universally known as "Fenton's reagent," was found to be a potent oxidizing agent.[1] The

reaction with tartaric acid played a prominent role in the development of modern chemistry and

the study of reactive oxygen species.[1][2] The product of this novel oxidation was identified as

dihydroxytartaric acid, also known as tetrahydroxysuccinic acid.

Physicochemical Properties
Dihydroxytartaric acid is a white crystalline powder.[5] It is highly soluble in water, but its

aqueous solutions can decompose upon heating.[5] Its key properties are summarized in the

table below.
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Property Value Reference

IUPAC Name
2,2,3,3-

tetrahydroxybutanedioic acid
[6]

Synonyms
Tetrahydroxysuccinic acid,

Diketosuccinic acid
[6]

Molecular Formula C₄H₆O₈ [6]

Molecular Weight 182.09 g/mol [6]

Appearance White crystalline powder [5]

Melting Point
~114-115 °C (with

decomposition)
[5]

Solubility Highly soluble in water [5]

Synthesis via Fenton Oxidation
The most established method for synthesizing dihydroxytartaric acid is the oxidation of

tartaric acid using Fenton's reagent. This reaction proceeds via a free-radical mechanism,

although the exact nature of the primary oxidizing species—whether a free hydroxyl radical

(•OH) or a high-valent iron-oxo species like the ferryl ion (FeO²⁺)—is still a subject of research

and depends on reaction conditions such as pH.[1]

Reaction Mechanism
The generally accepted mechanism involves the generation of a hydroxyl radical from the

reaction of Fe(II) with hydrogen peroxide. This highly reactive radical then abstracts a hydrogen

atom from a hydroxyl-bearing carbon on the tartaric acid molecule, initiating the oxidation

process that leads to the formation of dihydroxytartaric acid.
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Hydroxyl Radical Generation

Tartaric Acid Oxidation

Fe²⁺ •OH+ H₂O₂

H₂O₂
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Tartaric Acid
(HOOC-CH(OH)-CH(OH)-COOH)

Dihydroxytartaric Acid
(HOOC-C(OH)₂-C(OH)₂-COOH)

+ 2 •OH

Click to download full resolution via product page

Caption: Simplified mechanism of tartaric acid oxidation via Fenton's reagent.

Generalized Experimental Protocol
While modern literature often focuses on the kinetics or catalytic applications of the Fenton

reaction rather than preparative synthesis, a generalized protocol for the synthesis of

dihydroxytartaric acid can be derived from Fenton's original work and established chemical

principles. This protocol should be considered a representative method and may require

optimization.

Disclaimer: This is a generalized procedure. Appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, must be worn. All operations should be

conducted within a fume hood.

Materials:

d-Tartaric acid

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)
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Hydrogen peroxide (30% w/w solution)

Deionized water

Ethanol (for crystallization)

Ice bath

Procedure:

Preparation: Dissolve a specific molar quantity of d-tartaric acid in a volume of deionized

water in a beaker or round-bottom flask equipped with a magnetic stirrer. Cool the solution in

an ice bath.

Catalyst Addition: Add a catalytic amount (e.g., 1-5 mol%) of ferrous sulfate heptahydrate to

the cooled tartaric acid solution and stir until it dissolves completely.

Oxidation: While maintaining the low temperature with the ice bath, slowly add a

stoichiometric amount of 30% hydrogen peroxide dropwise to the solution over an extended

period. Vigorous gas evolution may occur; the addition rate must be controlled to prevent

excessive foaming and a rapid temperature increase.

Reaction Completion: After the addition of hydrogen peroxide is complete, allow the reaction

mixture to stir in the ice bath for an additional 1-2 hours, then let it slowly warm to room

temperature and stir for several more hours or overnight.

Isolation and Purification:

The reaction mixture can be concentrated under reduced pressure to induce

crystallization.

Alternatively, the product may be precipitated by adding a water-miscible organic solvent,

such as ethanol.

Filter the resulting white crystalline solid using vacuum filtration.

Wash the crystals with cold ethanol to remove any unreacted starting material and

impurities.
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Dry the purified dihydroxytartaric acid in a desiccator or a vacuum oven at a low

temperature.

Experimental Workflow
The logical steps for the synthesis and purification of dihydroxytartaric acid are outlined in

the following workflow diagram.

Start

1. Dissolve Tartaric Acid
and FeSO₄ in Water

2. Cool Solution
in Ice Bath

3. Add H₂O₂ Dropwise
(Maintain Low Temperature)
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Caption: Generalized workflow for the synthesis of dihydroxytartaric acid.

Applications
Historically, one of the primary uses of dihydroxytartaric acid was as a chemical reagent.

Fenton himself noted its utility for the determination of sodium, as it forms a sparingly soluble

sodium salt.[7]

Conclusion
Dihydroxytartaric acid holds a unique place in chemical history as the substrate that led to

the discovery of the Fenton reaction. Its synthesis is a classic example of free-radical oxidation,

achieved through the reaction of tartaric acid with hydrogen peroxide and a ferrous salt

catalyst. While the precise mechanism continues to be studied, the fundamental principles

established by Fenton over a century ago remain the foundation for the preparation of this

highly oxidized organic acid. This guide provides the foundational knowledge for researchers to

understand, replicate, and potentially optimize the synthesis of this compound for various

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chain Reaction of Fenton Autoxidation of Tartaric Acid: Critical Behavior at Low pH - PMC
[pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. Fenton, H.J. (1894) Oxidation of Tartaric Acid in Presence of Iron. Journal of the Chemical
Society Journal, 65, 899-910. - References - Scientific Research Publishing [scirp.org]

4. LXXIII.—Oxidation of tartaric acid in presence of iron - Journal of the Chemical Society,
Transactions (RSC Publishing) [pubs.rsc.org]

5. Application and Preparation of DL-Tartaric Acid_Chemicalbook [chemicalbook.com]

6. Dihydroxytartaric acid | C4H6O8 | CID 6439 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1585207?utm_src=pdf-body
https://www.benchchem.com/product/b1585207?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1895/ct/ct8956700048
https://www.benchchem.com/product/b1585207?utm_src=pdf-body
https://www.benchchem.com/product/b1585207?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201527/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201527/
https://pubs.acs.org/doi/10.1021/acs.jpcb.3c02172
https://www.scirp.org/reference/referencespapers?referenceid=2163545
https://www.scirp.org/reference/referencespapers?referenceid=2163545
https://pubs.rsc.org/en/content/articlelanding/1894/ct/ct8946500899
https://pubs.rsc.org/en/content/articlelanding/1894/ct/ct8946500899
https://www.chemicalbook.com/article/application-and-preparation-of-dl-tartaric-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydroxytartaric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. VI.—A new method of obtaining dihydroxytartaric acid, and the use of this acid as a
reagent for sodium - Journal of the Chemical Society, Transactions (RSC Publishing)
[pubs.rsc.org]

To cite this document: BenchChem. [A Technical Guide to the Synthesis and Discovery of
Dihydroxytartaric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585207#synthesis-and-discovery-of-
dihydroxytartaric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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